Cas no 50513-92-3 (3-bromo-4-methyl-2-Piperidinone)

3-bromo-4-methyl-2-Piperidinone structure
50513-92-3 structure
Product Name:3-bromo-4-methyl-2-Piperidinone
CAS No:50513-92-3
MF:C6H10BrNO
MW:192.05370092392
CID:2106053
Update Time:2023-11-19

3-bromo-4-methyl-2-Piperidinone Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-4-methyl-2-Piperidinone
    • CID 119097739
    • 2-Piperidinone, 3-bromo-4-methyl-
    • Inchi: 1S/C6H10BrNO/c1-4-2-3-8-6(9)5(4)7/h4-5H,2-3H2,1H3,(H,8,9)
    • InChI Key: PPMLVUPBJJEQLI-UHFFFAOYSA-N
    • SMILES: BrC1C(NCCC1C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Topological Polar Surface Area: 29.1

Experimental Properties

  • Density: 1.440±0.06 g/cm3(Predicted)
  • Melting Point: 120 °C
  • Boiling Point: 305.1±35.0 °C(Predicted)
  • pka: 14.97±0.60(Predicted)
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